Saccharin Calcium Hydrate
Saccharin Calcium Hydrate
Brand Name:
Vulcanchem
CAS No.:
6381-91-5
VCID:
VC0152392
InChI:
InChI=1S/2C7H5NO3S.Ca.7H2O/c2*9-7-5-3-1-2-4-6(5)12(10,11)8-7;;;;;;;;/h2*1-4H,(H,8,9);;7*1H2/q;;+2;;;;;;;/p-2
SMILES:
C1=CC=C2C(=C1)C(=NS2(=O)=O)[O-].C1=CC=C2C(=C1)C(=NS2(=O)=O)[O-].O.O.O.O.O.O.O.[Ca+2]
Molecular Formula:
C₁₄H₈CaN₂O₆S₂•3.5[H₂O]
Molecular Weight:
422.5 g/mol
Saccharin Calcium Hydrate
CAS No.: 6381-91-5
Reference Standards
VCID: VC0152392
Molecular Formula: C₁₄H₈CaN₂O₆S₂•3.5[H₂O]
Molecular Weight: 422.5 g/mol
| CAS No. | 6381-91-5 |
|---|---|
| Product Name | Saccharin Calcium Hydrate |
| Molecular Formula | C₁₄H₈CaN₂O₆S₂•3.5[H₂O] |
| Molecular Weight | 422.5 g/mol |
| IUPAC Name | calcium;1,1-dioxo-1,2-benzothiazol-3-olate;heptahydrate |
| Standard InChI | InChI=1S/2C7H5NO3S.Ca.7H2O/c2*9-7-5-3-1-2-4-6(5)12(10,11)8-7;;;;;;;;/h2*1-4H,(H,8,9);;7*1H2/q;;+2;;;;;;;/p-2 |
| Standard InChIKey | MQRKKLAGBPVXCD-UHFFFAOYSA-L |
| SMILES | C1=CC=C2C(=C1)C(=NS2(=O)=O)[O-].C1=CC=C2C(=C1)C(=NS2(=O)=O)[O-].O.O.O.O.O.O.O.[Ca+2] |
| Canonical SMILES | C1=CC=C2C(=C1)C(=NS2(=O)=O)[O-].C1=CC=C2C(=C1)C(=NS2(=O)=O)[O-].O.O.O.O.O.O.O.[Ca+2] |
| Synonyms | 1,2-Benzisothiazol-3(2H)-one 1,1-Dioxide Calcium Salt Hydrate (4:7); Calcium 1,2-benzisothiazolin-3-one 1,1-Dioxide Hydrate; Calcium o-Benzolsulfimide Hydrate; Calcium Saccharin Hydrate |
| PubChem Compound | 23725013 |
| Last Modified | Nov 11 2021 |
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